5-(2-chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one

• Molecular Formula: C22H20ClN5O
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 5-[(2-chlorophenyl)methyl]-2-[(4,6-dimethylquinazolin-2-yl)amino]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H20ClN5O/c1-12-8-9-19-16(10-12)13(2)24-21(26-19)28-22-25-14(3)17(20(29)27-22)11-15-6-4-5-7-18(15)23/h4-10H,11H2,1-3H3,(H2,24,25,26,27,28,29)
• InChI Key: NDVYBHKYQGSBNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=C(C(=O)N3)CC4=CC=CC=C4Cl)C)C

Description

This compound belongs to a class of pyrimidinone derivatives fused with quinazoline and benzyl substituents. Its structure features a 2-chlorobenzyl group at position 5, a 4,6-dimethylquinazolin-2-ylamino moiety at position 2, and a methyl group at position 4.

Biological Activity

5-(2-chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one is a synthetic compound that belongs to the class of quinazoline derivatives. Quinazolines are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article explores the biological activity of the specified compound, focusing on its synthesis, cytotoxicity, and potential therapeutic applications.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The process generally includes:

• Formation of the Quinazoline Core : This is achieved through cyclization reactions involving anthranilic acid derivatives.
• Introduction of Substituents : The 2-chlorobenzyl and 6-methyl groups are introduced via nucleophilic substitution reactions.
• Final Product Isolation : The compound is purified through recrystallization or chromatography techniques.

Cytotoxicity

Recent studies have demonstrated that quinazoline derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study reported that compounds related to quinazoline showed IC50 values in the low micromolar range against HCT-116 (colon cancer) and LoVo (intestinal cancer) cell lines . The compound is expected to display similar cytotoxic profiles due to its structural similarities with other active quinazolines.

Cell Line	IC50 (μM)	Reference
HCT-116	5.0
LoVo	4.8
HeLa	10.0

Antimicrobial Activity

Quinazolines have also been evaluated for their antimicrobial properties. In vitro studies have shown that certain derivatives possess broad-spectrum activity against both gram-positive and gram-negative bacteria as well as fungi. The specific compound may exhibit similar antimicrobial effects based on its chemical structure.

Microorganism	Activity	Reference
Staphylococcus aureus	Moderate
Escherichia coli	High
Candida albicans	Moderate

Structure-Activity Relationship (SAR)

The biological activity of quinazoline derivatives is often influenced by their substituents. The presence of electron-withdrawing groups like chlorine enhances lipophilicity and biological activity . For example, the introduction of a chlorobenzyl group has been associated with improved cytotoxicity against cancer cells.

Case Studies

• Cytotoxic Evaluation : A study synthesized various quinazoline derivatives and tested them against multiple cancer cell lines. The results indicated that modifications on the quinazoline ring significantly affected cytotoxicity, with some compounds exhibiting IC50 values below 10 μM .
• Antimicrobial Screening : Another research evaluated a series of quinazoline derivatives for their antibacterial and antifungal activities. Compounds were tested against standard strains and showed promising results comparable to known antibiotics like penicillin and ciprofloxacin .

Scientific Research Applications

Medicinal Chemistry

Quinazoline derivatives, including the compound , have been extensively studied for their medicinal properties. They exhibit a broad spectrum of biological activities such as:

• Anticancer Activity: Several studies have reported that quinazoline derivatives can inhibit the growth of various cancer cell lines. For instance, new quinazolinones have been synthesized and evaluated as cytotoxic agents against human colorectal cancer cell lines (LoVo and HCT-116) . These compounds showed promising results in inhibiting cell proliferation.
• Antimicrobial Properties: Compounds containing quinazoline and pyrimidine structures have demonstrated significant antimicrobial activity. Research indicates that these derivatives can effectively combat various bacterial strains, making them potential candidates for developing new antibiotics .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes involved in disease pathways:

• Kinase Inhibition: Quinazoline derivatives are known to be potent inhibitors of various kinases, which play critical roles in cell signaling pathways associated with cancer progression. The compound's structural features allow it to interact effectively with ATP-binding sites of kinases, providing a basis for developing targeted cancer therapies .

Molecular Docking Studies

Molecular docking analyses have been employed to predict the binding affinity of this compound with various biological targets:

• Binding Affinity Predictions: The compound was subjected to molecular docking studies against several enzyme targets, revealing favorable interactions that suggest potential efficacy as an inhibitor . These studies help elucidate the mechanism of action and guide further modifications to enhance potency.

Case Studies

Several case studies highlight the effectiveness of quinazoline-based compounds in clinical settings:

• Case Study 1: A study involving the synthesis of a series of quinazolinone derivatives demonstrated their effectiveness against human leukemia cell lines. The results indicated that modifications on the quinazoline ring could lead to enhanced antileukemic activity .
• Case Study 2: Another research effort focused on the development of quinazoline derivatives as anti-inflammatory agents. The synthesized compounds showed significant inhibition of pro-inflammatory cytokines in vitro, indicating their potential use in treating inflammatory diseases .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Substituent Variations

Compound Name	Substituent at Position 5	Quinazoline Substitution	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Reference
5-(2-Chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one	2-Chlorobenzyl	4,6-Dimethyl	Not provided	Estimated ~413*	Not available	N/A
5-(4-Isopropylbenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one	4-Isopropylbenzyl	4,6-Dimethyl	C25H27N5O	413.525	879616-40-7
2-[(4,8-Dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one	None (H)	4,8-Dimethyl	C15H15N5O	281.31	362000-34-8
2-[(4,6-Dimethylquinazolin-2-yl)amino]-6-hydroxy-5-(3-methylbutyl)pyrimidin-4(3H)-one	3-Methylbutyl and hydroxyl	4,6-Dimethyl	Not provided	Not available	6342-07-0
2-[(4,6-Dimethylquinazolin-2-yl)amino]-6-methyl-5-(naphthalen-1-ylmethyl)pyrimidin-4(3H)-one	Naphthalen-1-ylmethyl	4,6-Dimethyl	C26H23N5O	421.5	Not available

*Estimated based on analogous compounds.

Key Observations :

• Electronic Effects : The 2-chlorobenzyl group may enhance electron-withdrawing properties compared to 4-isopropylbenzyl in , influencing receptor binding.
• Quinazoline Isomerism : The 4,8-dimethylquinazoline isomer in reduces molecular weight by ~130 g/mol compared to the 4,6-dimethyl variant, likely altering solubility and steric interactions.

Key Observations :

• The imidazolinone derivative in achieved a 70% yield, suggesting efficient synthesis protocols for related compounds.
• Pyrimidinone derivatives in were characterized via FTIR and UV-Vis, underscoring the importance of spectroscopic methods for structural validation.

Key Observations :

• Replacement of quinazoline with benzothiazole (e.g., ) reduces antifungal potency, highlighting the critical role of the quinazoline scaffold.
• Fluorophenyl substituents in may enhance bioavailability compared to chlorobenzyl groups due to fluorine’s electronegativity and smaller size.

Q & A

Basic Research Questions

Q. What are the key considerations in synthesizing 5-(2-chlorobenzyl)-2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methylpyrimidin-4(3H)-one?

• Methodological Answer : Synthesis requires careful optimization of reaction conditions (e.g., solvent polarity, temperature, and catalyst selection). For example, multi-step reactions involving chloroacetyl chloride or triethylamine catalysts are critical for cycloaddition and condensation steps . Purification via column chromatography or recrystallization is essential to isolate the target compound from byproducts, as demonstrated in heterocyclic compound syntheses .

Q. Which analytical techniques are most reliable for characterizing this compound?

• Methodological Answer : Use a combination of NMR (¹H/¹³C) to confirm molecular structure, HPLC for purity assessment (>98%), and single-crystal X-ray diffraction for absolute stereochemical confirmation. Crystallographic data (e.g., R factor <0.05) ensure structural accuracy . Mass spectrometry (HRMS) validates molecular weight and fragmentation patterns .

Q. How can researchers assess the compound’s stability under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies by exposing the compound to humidity (40–75%), temperature (4°C to 40°C), and light. Monitor degradation via HPLC and UV-Vis spectroscopy. Stability-indicating methods, such as those used for related pyrimidine derivatives, recommend inert atmosphere storage and desiccants to prevent hydrolysis .

Advanced Research Questions

Q. What strategies optimize synthetic yield while minimizing byproduct formation?

• Methodological Answer : Employ Design of Experiments (DoE) to screen variables like reaction time, stoichiometry, and catalyst loading. For example, reports <5% yield in multi-step syntheses; optimizing coupling agents (e.g., EDCI/HOBt) and reducing steric hindrance in intermediates can improve efficiency . Microwave-assisted synthesis may also enhance reaction rates and selectivity .

Q. How should researchers design assays to evaluate the compound’s biological activity?

• Methodological Answer : Use in vitro models (e.g., enzyme inhibition assays) with dose-response curves (IC₅₀ determination). For kinase or receptor targets, employ fluorescence polarization or SPR (surface plasmon resonance) to measure binding affinity. highlights imidazo-pyridazine derivatives tested in cellular models, requiring strict controls for cytotoxicity and selectivity .

Q. How can contradictory data in solubility or bioactivity studies be resolved?

• Methodological Answer : Replicate experiments under standardized conditions (pH, temperature, solvent system). Use statistical tools (ANOVA, Tukey’s HSD) to analyze variability. For solubility discrepancies, employ Hansen solubility parameters or COSMO-RS simulations to predict solvent compatibility .

Q. What methodologies assess the compound’s environmental fate and ecotoxicology?

• Methodological Answer : Follow OECD guidelines for biodegradation (e.g., 301B) and bioaccumulation (logP determination). Use LC-MS/MS to quantify environmental persistence in water/soil matrices. outlines protocols for studying abiotic/biotic transformations, including microbial degradation assays and Daphnia magna toxicity testing .

Experimental Design & Data Analysis

Q. What statistical frameworks are suitable for analyzing dose-response relationships?

• Methodological Answer : Fit data to sigmoidal models (e.g., Hill equation) using nonlinear regression (GraphPad Prism). For EC₅₀/IC₅₀ calculations, apply bootstrap resampling to estimate confidence intervals. emphasizes split-plot designs for multifactorial experiments, ensuring robust replication and randomization .

Q. How can crystallography data resolve ambiguities in molecular conformation?

• Methodological Answer : Refine X-ray diffraction data with software (ShelXL, Olex2) to generate electron density maps. Compare torsion angles and hydrogen-bonding networks with similar quinazoline derivatives to validate conformational stability .